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Ravoxertinib stability problems storage
conditions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ravoxertinib

CAS No.: 1453848-26-4

Cat. No.: S548769

Ravoxertinib Storage & Handling

The most concrete information comes from a supplier's product page, which provides the following guidance

[1]:

Aspect Specification

Recommended Storage Store at low temperature [1]

Powder Form -20°C for 3 years [1]

Solution in Solvent -80°C for 1 year (e.g., in DMSO) [1]
Shipping Conditions With blue ice or at ambient temperature [1]
Solvent Solubility / Recommended Concentration

DMSO 81 mg/mL (183.73 mM) [1]

Ethanol 81 mg/mL (183.73 mM) [1]
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Solvent Solubility / Recommended Concentration
In Vivo 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline: 2 mg/mL (4.54 mM)
Formulation [1]

Suggested Experimental Protocols & Troubleshooting

Since direct data on stability issues is scarce, here are protocols and troubleshooting approaches based on

general laboratory best practices and the context of Ravexertinib's use in research.

Sample Preparation Workflow

For preparing a solution for in vivo studies, the supplier suggests a sequential process [1]:
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/Add solvents sequentially:\
1. 10% DMSO
2.40% PEG300
3. 5% Tween 80

4. 45% Saline ,

.

Clarify solution before
adding next solvent

Use heating and/or
sonication if necessary

Prepare working solution
immediately before use

Note: Formulation is for reference.

Modify based on experimental conditions.

Click to download full resolution via product page

Troubleshooting Guide: Common Scenarios

Here are potential issues and verification methods informed by general laboratory principles [2]:

Problem Possible Cause Verification & Solution
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| Unexpected loss of activity | Compound degradation due to improper storage, freeze-thaw cycles, or
prolonged time in solution. | Verify Bioactivity: Re-test in a known cell-based assay (e.g., measure
inhibition of phospho-ERK or phospho-p90RSK by western blot) [1]. Check Solution: Ensure the solution
is clear with no precipitate; sonicate or warm if necessary [1]. | | Poor solubility or precipitate formation |
Solution concentration is too high, incorrect solvent used, or compound has precipitated out of solution. |
Sonication: Sonicate the solution to re-dissolve [1]. Sequential Solvent Addition: Follow the sequential
dilution method for in vivo formulations to maintain clarity [1]. | | High background or non-specific effects
in assays | Solvent toxicity (e.g., high DMSO concentration) or off-target effects. | Control Solvent: Include
a vehicle control with the same concentration of DMSO/solvent. Confirm Specificity: Use a different

ERK1/2 inhibitor as a comparative control to confirm observed effects are target-specific. |

Key Considerations for Researchers

e Aliquot for Stability: To prevent repeated freeze-thaw cycles, which can degrade the compound,
always aliquot the stock solution upon arrival [2] [1].

¢ Validate Experimentally: The provided in vivo formulation is a starting point. Its stability and
compatibility with your specific administration route (e.g., intraperitoneal vs. oral gavage) should be
validated empirically [1].

e Monitor for Degradation: Visually inspect solutions before use. Any cloudiness or formation of
precipitate suggests stability or solubility issues.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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